Cas no 896680-29-8 (methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate)

• Product Name: methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate
• CAS No: 896680-29-8
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 6467356
• Update Time: 2025-05-19

methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[[4-(1-methylethoxy)benzoyl]amino]-, methyl ester

• Inchi： 1S/C16H17NO4S/c1-10(2)21-12-6-4-11(5-7-12)14(18)17-15-13(8-9-22-15)16(19)20-3/h4-10H,1-3H3,(H,17,18)
• InChI Key： WHOFVFCICVAANU-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(OC(C)C)C=C2)SC=CC=1C(OC)=O

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 399.5±37.0 °C(Predicted)
• pka: 13.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate

Methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate (CAS No. 896680-29-8): A Comprehensive Overview

Methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate, identified by its CAS number 896680-29-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex structure that includes a benzamidothiophene core and an ester functional group, has garnered attention for its potential applications in drug discovery and development. The unique arrangement of functional groups in this compound makes it a promising candidate for further investigation into its biological activity and pharmacological properties.

The structure of Methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate consists of several key components that contribute to its chemical behavior and biological interactions. The benzamidothiophene moiety is particularly noteworthy, as it combines the characteristics of both benzamide and thiophene derivatives. Benzamides are known for their role as bioactive molecules, often serving as intermediates in the synthesis of drugs that target various diseases. Thiophene derivatives, on the other hand, are widely studied for their potential in medicinal chemistry due to their ability to interact with biological targets in unique ways.

The presence of the ester group at the 3-position of the thiophene ring further enhances the complexity of this compound. Ester groups are commonly found in pharmaceuticals and can influence the solubility, stability, and metabolic pathways of a drug. In the case of Methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate, the ester functionality may play a crucial role in modulating its biological activity. This has led researchers to explore its potential as a lead compound for the development of new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between Methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate and biological targets. These studies have highlighted the compound's ability to bind to specific proteins and enzymes, suggesting its potential as an inhibitor or modulator of various biological pathways. For instance, computational studies have indicated that this compound may interact with enzymes involved in inflammation and pain signaling, making it a candidate for further investigation in the treatment of chronic inflammatory diseases.

In addition to its structural features, Methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate has been studied for its pharmacokinetic properties. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies have suggested that this compound exhibits favorable solubility characteristics, which could enhance its bioavailability. Furthermore, its metabolic stability appears to be promising, indicating that it may have a reasonable half-life once administered.

The synthesis of Methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate has also been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex core structure efficiently. These methods include multi-step organic synthesis involving cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The optimization of synthetic routes has not only improved the accessibility of this compound but also paved the way for modifications that could enhance its biological activity.

One area of particular interest is the potential use of Methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate as a scaffold for drug design. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored properties. This approach has been successful in identifying novel compounds with improved efficacy and reduced side effects. The benzamidothiophene core provides a versatile platform for such modifications, allowing for diverse structural variations while maintaining key pharmacological features.

Current research is also exploring the role of Methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate in addressing neurological disorders. Preliminary data suggest that this compound may interact with receptors and ion channels involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are particularly exciting given the increasing prevalence of such conditions worldwide. Further investigation into its neuroprotective properties could lead to new therapeutic strategies for these challenging diseases.

The compound's potential in oncology is another area that has attracted significant attention. Studies have shown that benzamides and thiophene derivatives can exhibit anti-cancer activity by inhibiting key enzymes involved in tumor growth and progression. Methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate has been tested in various cancer cell lines, demonstrating promising results in terms of cytotoxicity. Its ability to induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells makes it an attractive candidate for further development as an anti-cancer agent.

Environmental considerations also play a role in the evaluation of new chemical entities like Methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate. Researchers are assessing its biodegradability and ecological impact to ensure that its use does not pose environmental risks. Sustainable synthetic methods are being explored to minimize waste generation and reduce energy consumption during production. These efforts align with broader goals in pharmaceutical chemistry to develop drugs that are both effective and environmentally friendly.

In conclusion, Methyl 2-4-(propan-2-yloxy)benzamidothiophene-3-carboxylate (CAS No. 896680-29-8) represents a significant advancement in pharmaceutical research due to its complex structure and multifaceted potential applications. Its unique combination of functional groups makes it a versatile scaffold for drug design, with promising activities in areas such as inflammation, pain management, neurodegenerative diseases, and oncology. Ongoing research continues to uncover new aspects of this compound's biology and chemistry, reinforcing its importance as a lead molecule for future therapeutic developments.